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Compound of Interest

Compound Name: 1-Phenyl-1-heptanol

Cat. No.: B1619153

Essential Safety and Handling Guide for 1-
Phenyl-1-heptanol

Disclaimer: A specific Safety Data Sheet (SDS) for 1-Phenyl-1-heptanol (CAS 614-54-0) is not
readily available. The following guidance is based on the safety data for structurally similar
chemicals, such as 1-Heptanol and other phenyl-alcohols. Researchers should handle this
chemical with caution and perform a risk assessment prior to use.

This guide provides essential safety, handling, and disposal information for laboratory
professionals working with 1-Phenyl-1-heptanol. Adherence to these procedures is critical for
ensuring personal safety and environmental protection.

Hazard Summary and Personal Protective
Equipment (PPE)

Based on analogous compounds, 1-Phenyl-1-heptanol is anticipated to be a combustible
liquid that can cause serious eye irritation. Therefore, appropriate personal protective
equipment must be worn at all times.
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PPE Category Specification Rationale

) To protect against splashes
_ Chemical safety goggles or a
Eye Protection ) and vapors that can cause
full-face shield. _ o
serious eye irritation.[1][2][3]

_ Chemical-resistant gloves _
Hand Protection o To prevent skin contact.[4]
(e.g., Nitrile rubber).

] Laboratory coat, long-sleeved To prevent skin contact with
Body Protection )
clothing, and closed-toe shoes.  splashes.[4]

Work in a well-ventilated area.
A respirator with an
appropriate filter for organic o )
) ) To avoid inhalation of
Respiratory Protection gases and vapors may be _
) potentially harmful vapors.[3]
necessary if aerosols are
generated or ventilation is

inadequate.[3]

Operational Plan: Handling and Storage

Engineering Controls:
o Work in a well-ventilated laboratory, preferably within a chemical fume hood.[4]
o Ensure that an eyewash station and safety shower are readily accessible.[5]

Handling Procedures:

Read and understand the safety information before handling.

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][5]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly after handling.[1]

Take off any contaminated clothing immediately.[1]
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Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5]

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Emergency and First Aid Protocols

Exposure Route First Aid Measures

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, holding the eyelids open.[6]

Seek medical attention.[6]

_ Remove contaminated clothing and wash the
Skin Contact )
affected area with soap and plenty of water.[3]

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[3]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion _ , _ ,
water and seek immediate medical attention.[3]

Spill Management and Disposal Plan

Spill Containment:

Evacuate non-essential personnel from the area.

Ensure the area is well-ventilated.[3]

Remove all sources of ignition.[5]

Cover drains to prevent environmental contamination.[1]

Absorb the spill with an inert material such as sand, earth, or a universal binding agent.[3]

Disposal:
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o Collect the spilled material and absorbent in a labeled, closed container for disposal.[3][5]

o Dispose of the waste through a licensed and approved waste disposal company.[1][3][5] Do
not dispose of it in a standard landfill or sewer system.[3]

o Chemical waste generators must adhere to all local, state, and federal regulations for
hazardous waste disposal.[5][7]

Quantitative Data (Based on 1-Heptanol)

Property Value

Molecular Formula C7H160
Molecular Weight 116.20 g/mol
Boiling Point 176 °C (348.8 °F)
Flash Point 73 °C (163.4 °F)
Specific Gravity 0.822

Vapor Pressure 0.5 mbar @ 20 °C
Autoignition Temperature 350 °C (662 °F)
Solubility Insoluble in water.

Data for 1-Heptanol, a structurally similar compound.[5]

Experimental Workflow
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Workflow for Handling 1-Phenyl-1-heptanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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